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Compound of Interest

Compound Name: Medroxyprogesterone-d3

Cat. No.: B602718 Get Quote

Introduction

Medroxyprogesterone acetate (MPA), a synthetic progestin, is widely used in hormone therapy

and contraception. The accurate quantification of MPA and its metabolites in human plasma is

crucial for pharmacokinetic studies and therapeutic drug monitoring. Medroxyprogesterone-
d3 serves as an ideal internal standard for mass spectrometry-based bioanalytical methods

due to its similar chemical properties to MPA and its distinct mass-to-charge ratio. This

application note details a robust and reliable solid-phase extraction (SPE) protocol for the

selective isolation and concentration of Medroxyprogesterone-d3 from human plasma prior to

LC-MS/MS analysis. The use of C18 SPE cartridges provides a streamlined workflow, ensuring

high recovery and minimal matrix effects, which is essential for accurate and precise

quantification in a high-throughput laboratory setting.

Principle

This protocol employs a reversed-phase SPE mechanism using a C18 sorbent. After a protein

precipitation step to remove high-molecular-weight interferences, the plasma sample is loaded

onto a conditioned and equilibrated C18 cartridge. The non-polar Medroxyprogesterone-d3 is

retained on the hydrophobic stationary phase, while polar matrix components are washed

away. A final elution with a high-percentage organic solvent effectively recovers the analyte of

interest, ready for subsequent analysis.
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Quantitative Data Summary
The following table summarizes typical performance characteristics of extraction methods for

medroxyprogesterone from human plasma. While specific data for Medroxyprogesterone-d3
is not explicitly detailed in the cited literature, its behavior is expected to be identical to that of

Medroxyprogesterone Acetate (MPA) during extraction.

Parameter Value Extraction Method Reference

Recovery 76.1%
Liquid-Liquid

Extraction
[1]

Matrix Effect (Ion

Suppression)
32.1%

Liquid-Liquid

Extraction
[2]

Relative Matrix Effect

Minimal

(compensated by

internal standard)

Liquid-Liquid

Extraction
[2]

Inter- and Intra-day

Precision (RSD)
< 9.0%

Liquid-Liquid

Extraction
[1]

Accuracy 96.2% - 108.7%
Liquid-Liquid

Extraction
[3]

Lower Limit of

Quantification (LLOQ)
40 ng/L

Liquid-Liquid

Extraction
[1]

Note: The provided data is for Medroxyprogesterone Acetate (MPA) and serves as a reference

for the expected performance of Medroxyprogesterone-d3 extraction.

Experimental Protocol: SPE of
Medroxyprogesterone-d3 from Human Plasma
This protocol is intended for the extraction of Medroxyprogesterone-d3 from 1 mL of human

plasma using C18 SPE cartridges.

Materials and Reagents:
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Human plasma (K2EDTA)

Medroxyprogesterone-d3 (Internal Standard)

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Water (LC-MS grade)

Zinc Sulfate solution (2% w/v in water)

C18 SPE Cartridges (e.g., 500 mg, 3 mL)

SPE Vacuum Manifold

Centrifuge

Evaporation system (e.g., nitrogen evaporator)

Autosampler vials

Procedure:

Sample Pre-treatment (Protein Precipitation):

1. Pipette 1.0 mL of human plasma into a centrifuge tube.

2. Spike the plasma sample with the appropriate concentration of Medroxyprogesterone-d3
internal standard solution.

3. Add 1.0 mL of 2% zinc sulfate solution to the plasma sample.

4. Vortex the mixture for 30 seconds to precipitate proteins.

5. Centrifuge at 4000 rpm for 10 minutes.

6. Carefully collect the supernatant for SPE.
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SPE Cartridge Conditioning:

1. Place the C18 SPE cartridges on the vacuum manifold.

2. Pass 3 mL of methanol through each cartridge. Do not allow the cartridge to dry.

SPE Cartridge Equilibration:

1. Pass 3 mL of LC-MS grade water through each cartridge. Do not allow the cartridge to dry.

Sample Loading:

1. Load the supernatant from the pre-treatment step onto the corresponding SPE cartridge.

2. Apply a gentle vacuum to allow the sample to pass through the sorbent at a flow rate of

approximately 1-2 mL/minute.

Washing:

1. Wash the cartridge with 3 mL of 20% methanol in water to remove polar interferences.

2. Apply vacuum until the sorbent is completely dry (approximately 5 minutes).

Elution:

1. Place collection tubes inside the vacuum manifold.

2. Elute the Medroxyprogesterone-d3 from the cartridge with 2 x 1.5 mL of methanol.

Evaporation and Reconstitution:

1. Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

2. Reconstitute the dried residue in 100 µL of the mobile phase used for the LC-MS/MS

analysis.

3. Vortex for 20 seconds to ensure complete dissolution.

4. Transfer the reconstituted sample to an autosampler vial for analysis.
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Experimental Workflow Diagram
Sample Pre-treatment

Solid-Phase Extraction (C18)

Post-Extraction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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